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Abstract
YC-1 [3-(5'-hydroxymethyl-2'-furyl)-1-benzylindazole] is a versatile cell-permeable small

molecule with a dual mechanism of action. It is a nitric oxide (NO)-independent activator of

soluble guanylyl cyclase (sGC), leading to increased levels of cyclic guanosine

monophosphate (cGMP) and subsequent downstream signaling.[1] Additionally, YC-1 is a

potent inhibitor of Hypoxia-Inducible Factor-1α (HIF-1α), a key transcription factor in cellular

adaptation to hypoxia and a critical target in cancer therapy.[2] These properties make YC-1 a

valuable tool in a wide range of research areas, including cancer biology, cardiovascular

research, and inflammation studies. This document provides detailed protocols for the

preparation of YC-1 stock solutions and its application in a common cell-based assay.

Quantitative Data Summary
The biological activity of YC-1 can vary significantly depending on the cell type and

experimental conditions. The following table summarizes key quantitative data for YC-1.
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Parameter Value Cell Line/System Reference

Molecular Weight 304.34 g/mol N/A [1]

IC50 (Platelet

Aggregation)
14.6 µM

Washed rabbit

platelets (collagen-

stimulated)

[1]

EC50 (Vasodilation) 1.9 µM

Phenylephrine-

contracted rabbit

aortic rings

[1]

IC50 (Cell Viability) ~50 µM (at 48h)

CAR (cisplatin-

resistant human oral

cancer)

[3]

IC50 (Cell Viability) ~25 µM (at 72h)

CAR (cisplatin-

resistant human oral

cancer)

[3]

Signaling Pathways of YC-1
YC-1 exerts its biological effects primarily through two distinct signaling pathways: the

activation of soluble guanylyl cyclase (sGC) and the inhibition of Hypoxia-Inducible Factor-1α

(HIF-1α).
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Caption: Signaling pathways modulated by YC-1.

Experimental Protocols
Preparation of a 10 mM YC-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of YC-1 using dimethyl

sulfoxide (DMSO) as the solvent.

Materials:

YC-1 powder (MW: 304.34 g/mol )

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes
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Analytical balance

Vortex mixer

Procedure:

Calculation:

To prepare a 10 mM (0.01 mol/L) solution, the required mass of YC-1 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution:

Mass (g) = 0.01 mol/L x 0.001 L x 304.34 g/mol = 0.0030434 g

Mass (mg) = 3.0434 mg

Weighing:

Carefully weigh out approximately 3.04 mg of YC-1 powder on an analytical balance.

Dissolution:

Transfer the weighed YC-1 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the YC-1 is completely dissolved. Gentle warming in a 37°C water

bath can aid dissolution.

Storage:

Aliquot the 10 mM YC-1 stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile microcentrifuge tubes.

For long-term storage (up to 6 months), store the aliquots at -80°C.[4]
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For short-term storage (up to 1 month), store at -20°C.[4]

Avoid repeated freeze-thaw cycles.[4]

Cell Viability Assessment using MTT Assay
This protocol provides a general method for determining the effect of YC-1 on the viability of

adherent cancer cells using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) assay.

Materials:

Cancer cell line of interest

Complete cell culture medium

96-well cell culture plates

10 mM YC-1 stock solution in DMSO

MTT solution (5 mg/mL in sterile PBS)

DMSO (for solubilization)

Phosphate-buffered saline (PBS)

Multichannel pipette

Microplate reader

Experimental Workflow:
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Start

Seed cells in a
96-well plate

Incubate for 24h
(cell attachment)

Prepare serial dilutions
of YC-1 in culture medium

Treat cells with YC-1 dilutions
(include vehicle control)

Incubate for desired
treatment duration (e.g., 48h)

Add MTT solution
to each well

Incubate for 2-4h
(formazan formation)

Remove medium and add
DMSO to dissolve formazan

Read absorbance at 570 nm

Analyze data and
calculate IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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